Cas no 851944-16-6 (5-oxo-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 5-oxo-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-16-6
• MF: C₁₇H₁₂N₆O₄S₂
• MW: 428.444979667664
• CID: 6412886
• PubChem ID: 3589993
• Update Time: 2025-07-09

5-oxo-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5-oxo-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-oxo-N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS024589898
• CCG-28992
• F0636-0117
• 851944-16-6
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 5-oxo-N-[4-[(2-pyrimidinylamino)sulfonyl]phenyl]-

• Inchi： 1S/C17H12N6O4S2/c24-14(13-10-20-17-23(15(13)25)8-9-28-17)21-11-2-4-12(5-3-11)29(26,27)22-16-18-6-1-7-19-16/h1-10H,(H,21,24)(H,18,19,22)
• InChI Key： XZSKMFIKMGPJPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CN=C2N(C=CS2)C1=O)=O)(NC1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 428.036
• Monoisotopic Mass: 428.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 167Ų

Additional information on 5-oxo-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Recent Advances in the Study of 5-oxo-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851944-16-6)

The compound 5-oxo-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851944-16-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique thiazolopyrimidine scaffold, has been investigated for its role as a modulator of various biological targets, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to inhibit specific protein kinases involved in signal transduction pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 851944-16-6 exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The study utilized in vitro assays and x-ray crystallography to confirm the binding mode of the compound to the kinase domain, providing a structural basis for its selectivity and potency. These findings suggest that 851944-16-6 could serve as a promising lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, recent investigations have explored the anti-inflammatory properties of 851944-16-6. A 2024 study in the European Journal of Pharmacology reported that the compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study further highlighted the compound's ability to modulate NF-κB signaling, a critical pathway in inflammatory responses. These results indicate that 851944-16-6 may have applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also been conducted to evaluate the drug-likeness of 851944-16-6. A recent preclinical study published in Drug Metabolism and Disposition assessed the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results revealed favorable oral bioavailability and moderate plasma protein binding, suggesting that the compound could be suitable for oral administration. However, the study also identified potential metabolic liabilities, such as rapid clearance in certain animal models, which may necessitate further structural optimization to improve its pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of 851944-16-6 as a therapeutic agent. For example, off-target effects and potential toxicity profiles need to be thoroughly investigated in advanced preclinical models. Additionally, the synthesis of the compound presents technical difficulties due to its complex heterocyclic structure, which may impact scalability for large-scale production. Future research directions may include the design of derivatives with improved selectivity and pharmacokinetic profiles, as well as the exploration of combination therapies to enhance therapeutic efficacy.

In conclusion, 5-oxo-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851944-16-6) represents a promising candidate for further development in both oncology and inflammation-related disorders. Its dual mechanism of action, targeting both kinase pathways and inflammatory mediators, underscores its potential as a multifunctional therapeutic agent. Continued research efforts will be essential to address the current limitations and translate these findings into clinical applications.